Cas no 905844-08-8 (5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)
905844-08-8 structure
Product Name:5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:905844-08-8
MF:C9H7F3N2O
MW:216.159892320633
CID:5079700
Update Time:2023-08-25
5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
- 1-Methyl-3-(trifluoromethyl)-5-(2-furyl)-1H-pyrazole
- 5-(Furan-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
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- Inchi： 1S/C9H7F3N2O/c1-14-6(7-3-2-4-15-7)5-8(13-14)9(10,11)12/h2-5H,1H3
- InChI Key： GKRNOOAMDPOHJY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C2=CC=CO2)N(C)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.9
- Topological Polar Surface Area: 31
5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021Q1E-1g |
5-(Furan-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
905844-08-8 | 95% | 1g |
$344.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267055-500mg |
5-(Furan-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
905844-08-8 | 98% | 500mg |
￥2328.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267055-1g |
5-(Furan-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
905844-08-8 | 98% | 1g |
￥2893.00 | 2024-04-26 |
5-(2-furyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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